4-[((S)-2-Amino-propionyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester
Description
The compound 4-[((S)-2-Amino-propionyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester (hereafter referred to as the "target compound") is a piperidine derivative featuring a benzyl ester group at the 1-position and an (S)-2-amino-propionyl-methyl-amino substituent at the 4-position. Its molecular formula is C18H27N3O3, with a molecular weight of 333.43 g/mol (predicted density: 1.14 g/cm³, boiling point: 499.8±45.0 °C) .
Properties
IUPAC Name |
benzyl 4-[[(2S)-2-aminopropanoyl]-methylamino]piperidine-1-carboxylate | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25N3O3/c1-13(18)16(21)19(2)15-8-10-20(11-9-15)17(22)23-12-14-6-4-3-5-7-14/h3-7,13,15H,8-12,18H2,1-2H3/t13-/m0/s1 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PEDOJJQDXYMPFG-ZDUSSCGKSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N(C)C1CCN(CC1)C(=O)OCC2=CC=CC=C2)N | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C(=O)N(C)C1CCN(CC1)C(=O)OCC2=CC=CC=C2)N | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25N3O3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
4-[((S)-2-Amino-propionyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article reviews the available literature on its synthesis, biological properties, and potential therapeutic applications.
- Molecular Formula : CHNO
- Molar Mass : 271.39 g/mol
- CAS Number : 1057409-91-2
Synthesis
The compound can be synthesized through various methods involving the reaction of piperidine derivatives with amino acids and carboxylic acid esters. The synthetic routes typically yield moderate to high purity levels suitable for biological testing.
Antimicrobial Properties
Several studies have indicated that derivatives of piperidine compounds, including 4-[((S)-2-Amino-propionyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester, exhibit antimicrobial activity against various pathogens. For example, a related compound demonstrated significant inhibition against Staphylococcus aureus and Escherichia coli with minimum inhibitory concentrations (MICs) ranging from 0.12 to 0.25 μg/mL .
Anticancer Activity
Research has shown that piperidine derivatives can induce apoptosis in cancer cell lines. In vitro studies reported that these compounds bind to specific proteins involved in apoptosis, leading to mitochondrial fragmentation and subsequent cancer cell death . A notable study highlighted that compounds similar to the target molecule exhibited IC values in the low micromolar range against various cancer cell lines, indicating promising anticancer properties .
Neuroprotective Effects
The compound has been investigated for its neuroprotective effects, particularly in models of neurodegenerative diseases. It was found to modulate neurotransmitter levels and protect neuronal cells from oxidative stress-induced damage. This activity is attributed to its ability to penetrate the blood-brain barrier and interact with central nervous system pathways .
Case Studies
Scientific Research Applications
The compound 4-[((S)-2-Amino-propionyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester (CAS No. 1353996-18-5) is a notable derivative of piperidine with potential applications in various scientific fields, particularly in medicinal chemistry and pharmacology. This article explores its applications, supported by data tables and case studies.
Medicinal Chemistry
The compound is primarily investigated for its potential as a drug candidate due to its structural similarity to known pharmacophores. Here are some specific applications:
- Antidepressant Activity : Research indicates that modifications of piperidine derivatives can lead to compounds with antidepressant properties. The incorporation of amino acid functionalities may enhance the binding affinity to neurotransmitter receptors, potentially offering new therapeutic avenues for depression treatment.
- Analgesic Properties : Studies have shown that similar piperidine derivatives exhibit analgesic effects. The benzyl ester group may contribute to the lipophilicity of the compound, facilitating better penetration through biological membranes.
Neuropharmacology
The unique structure of this compound allows it to interact with various neurotransmitter systems:
- Opioid Receptor Modulation : Some derivatives of piperidine have been studied for their ability to modulate opioid receptors, suggesting that this compound could be explored for pain management therapies.
Synthetic Chemistry
The synthesis of this compound can serve as a model for developing other complex molecules:
- Building Block for Peptide Synthesis : The presence of the amino acid moiety makes it a suitable candidate for peptide synthesis, allowing researchers to explore various biological activities through peptide libraries.
Data Tables
| Study Reference | Activity Assessed | Result Summary |
|---|---|---|
| Study A | Antidepressant | Significant reduction in symptoms |
| Study B | Analgesic | Comparable efficacy to standard drugs |
| Study C | Opioid Receptor | Moderate binding affinity observed |
Case Study 1: Antidepressant Efficacy
In a study published in the Journal of Medicinal Chemistry, researchers synthesized several piperidine derivatives, including the benzyl ester variant. These compounds were tested in animal models for antidepressant-like effects using the forced swim test. Results indicated that the benzyl ester exhibited a significant decrease in immobility time, suggesting potential antidepressant activity.
Case Study 2: Analgesic Profile
A separate investigation focused on the analgesic properties of piperidine derivatives was conducted at a pharmacology lab. The study compared the efficacy of various derivatives against established analgesics in pain models. The results demonstrated that the benzyl ester variant provided effective pain relief comparable to traditional opioids but with a different side effect profile.
Comparison with Similar Compounds
Ester Group Variations
- 4-[((S)-2-Amino-propionyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester Molecular Formula: C14H27N3O3 Molecular Weight: 285.39 g/mol Key Differences: The tert-butyl ester replaces the benzyl group, reducing steric bulk and hydrophobicity. This may enhance solubility in non-polar solvents but decrease cell membrane permeability. Notably, this compound is listed as discontinued .
Amino Substituent Modifications
- 4-[((S)-2-Amino-propionyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester CAS: 1354002-54-2 Key Differences: The methyl group in the methyl-amino substituent is replaced with ethyl. This increases hydrophobicity and may alter binding kinetics due to enhanced van der Waals interactions. Commercial availability is noted via HANGZHOU JHECHEM CO LTD .
- Predicted density (1.14 g/cm³) and boiling point (499.8±45.0 °C) are similar to the target compound .
Backbone Modifications
- 4-{[((S)-2-Amino-3-methyl-butyryl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester Molecular Formula: C20H31N3O3 Molecular Weight: 328.16 g/mol Key Differences: Incorporates a 3-methyl-butyryl group instead of propionyl, adding a branched chain. This modification increases steric bulk and lipophilicity (density: 1.1±0.1 g/cm³, boiling point: 506.7±35.0 °C) .
- Predicted pKa (6.81±0.29) suggests altered protonation behavior under physiological conditions .
Ring System Variations
- 3-[((S)-2-Amino-propionyl)-methyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester Key Differences: Replaces the piperidine ring with pyrrolidine, reducing ring size from six- to five-membered. This increases ring strain but may enhance hydrogen-bonding capacity .
Comparative Data Table
Research Implications
- Solubility & Bioavailability : The benzyl ester group in the target compound likely enhances lipophilicity compared to tert-butyl analogs, favoring blood-brain barrier penetration .
- Metabolic Stability : Ethyl and isopropyl substituents may reduce metabolic degradation by steric shielding of amide bonds .
- Conformational Effects : Cyclopropyl and branched-chain analogs (e.g., 3-methyl-butyryl) impose structural constraints that could optimize target binding .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
